Cas no 1804374-34-2 (4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde)

• Product Name: 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde
• CAS No: 1804374-34-2
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4873380
• Update Time: 2025-07-18

4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-5-3(7(9)10)1-11-4(2-13)6(5)12(14)15/h1-2,7H
• InChI Key： RKRYWQKRIFFESW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=O)=NC=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8

Additional information on 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde

Recent Advances in the Study of 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde (CAS: 1804374-34-2)

4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde (CAS: 1804374-34-2) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde as a precursor in the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against several cancer-related kinases, including EGFR and BRAF. The findings suggest that this compound could serve as a valuable scaffold for the development of targeted cancer therapies.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde derivatives. The study revealed that certain modifications to the aldehyde group significantly enhance the compound's efficacy against drug-resistant bacterial strains, such as MRSA and Pseudomonas aeruginosa. These results underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde. A 2024 paper in Organic Process Research & Development described a novel catalytic method that improves yield and reduces environmental impact. This method employs a green chemistry approach, minimizing the use of hazardous reagents and solvents, which aligns with the pharmaceutical industry's increasing emphasis on sustainability.

In conclusion, 4-Chloro-5-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde (CAS: 1804374-34-2) continues to be a compound of significant interest in the chemical and pharmaceutical industries. Its versatility as a synthetic intermediate and its promising biological activities make it a focal point for ongoing research. Future studies are expected to further explore its applications in drug discovery and development, potentially leading to breakthroughs in treating complex diseases.